Cas no 872110-49-1 (2-chloro-N-[2,5-diethoxy-4-(morpholin-4-yl)phenyl]quinoline-4-carboxamide)

2-Chloro-N-[2,5-diethoxy-4-(morpholin-4-yl)phenyl]quinoline-4-carboxamide is a synthetic organic compound featuring a quinoline core substituted with a chloro group at the 2-position and a carboxamide linkage to a diethoxy-morpholinylphenyl moiety. This structure imparts potential utility in medicinal chemistry and materials science due to its electron-rich aromatic system and functional group diversity. The morpholine and diethoxy substituents enhance solubility and bioavailability, while the chloro-quinoline scaffold may confer reactivity for further derivatization. Its well-defined molecular architecture makes it a promising intermediate for the development of pharmaceuticals, particularly in targeting kinase inhibition or antimicrobial applications. The compound's purity and stability are critical for reproducible research outcomes.

2-chloro-N-[2,5-diethoxy-4-(morpholin-4-yl)phenyl]quinoline-4-carboxamide structure

872110-49-1 structure

Product Name:2-chloro-N-[2,5-diethoxy-4-(morpholin-4-yl)phenyl]quinoline-4-carboxamide

CAS No:872110-49-1

MF:C₂₄H₂₆ClN₃O₄

MW:455.933945178986

CID:6009056

PubChem ID:16260726

Update Time:2025-05-25

2-chloro-N-[2,5-diethoxy-4-(morpholin-4-yl)phenyl]quinoline-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- Z49520482
- EN300-26609273
- AKOS034404487
- 872110-49-1
- 2-chloro-N-[2,5-diethoxy-4-(morpholin-4-yl)phenyl]quinoline-4-carboxamide
- Inchi： 1S/C24H26ClN3O4/c1-3-31-21-15-20(28-9-11-30-12-10-28)22(32-4-2)14-19(21)27-24(29)17-13-23(25)26-18-8-6-5-7-16(17)18/h5-8,13-15H,3-4,9-12H2,1-2H3,(H,27,29)
- InChI Key： WDSDPVOEQJWUDL-UHFFFAOYSA-N
- SMILES： ClC1=CC(=C2C=CC=CC2=N1)C(NC1=CC(=C(C=C1OCC)N1CCOCC1)OCC)=O

Computed Properties

Exact Mass: 455.1611840g/mol
Monoisotopic Mass: 455.1611840g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 32
Rotatable Bond Count: 7
Complexity: 606
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 72.9Å²

2-chloro-N-[2,5-diethoxy-4-(morpholin-4-yl)phenyl]quinoline-4-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26609273-0.05g	2-chloro-N-[2,5-diethoxy-4-(morpholin-4-yl)phenyl]quinoline-4-carboxamide	872110-49-1	95.0%	0.05g	$212.0	2025-03-20

2-chloro-N-[2,5-diethoxy-4-(morpholin-4-yl)phenyl]quinoline-4-carboxamide Related Literature

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Additional information on 2-chloro-N-[2,5-diethoxy-4-(morpholin-4-yl)phenyl]quinoline-4-carboxamide

2-Chloro-N-[2,5-Diethoxy-4-(Morpholin-4-yl)Phenyl]Quinoline-4-Carboxamide (CAS No: 872110-49-1)

The compound 2-chloro-N-[2,5-diethoxy-4-(morpholin-4-yl)phenyl]quinoline-4-carboxamide (CAS No: 872110-49-1) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of quinoline derivatives, which are widely studied for their diverse biological activities and chemical properties. The structure of this molecule is characterized by a quinoline core with a chloro substituent at position 2, a carboxamide group at position 4, and a substituted phenyl ring attached to the nitrogen atom of the carboxamide group.

The phenyl ring in this compound is further substituted with two ethoxy groups at positions 2 and 5 and a morpholinyl group at position 4. These substituents significantly influence the molecule's physical and chemical properties, making it a valuable compound for research in medicinal chemistry, materials science, and biotechnology. Recent studies have highlighted the importance of such substituted quinolines in drug discovery, particularly in the development of anti-cancer agents and anti-inflammatory drugs.

One of the most notable aspects of CAS No: 872110-49-1 is its unique combination of functional groups, which provides it with versatile reactivity and selectivity in various chemical reactions. The presence of the morpholinyl group adds a layer of complexity to the molecule, enabling it to participate in hydrogen bonding and other non-covalent interactions that are critical in biological systems. This makes it an ideal candidate for studying molecular recognition and drug-target interactions.

Recent advancements in synthetic chemistry have made it possible to synthesize 2-chloro-N-[2,5-diethoxy-4-(morpholin-4-yl)phenyl]quinoline-4-carboxamide with high precision and yield. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the synthesis process. These methods not only enhance the efficiency of production but also reduce the environmental impact associated with traditional synthetic routes.

In terms of applications, this compound has shown promising results in preliminary biological assays. For instance, studies have demonstrated its potential as an inhibitor of certain enzymes involved in cancer cell proliferation. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for further investigation in disease models such as neurodegenerative disorders and autoimmune diseases.

The toxicity profile of CAS No: 872110-49-1 has also been evaluated in preclinical studies. Results indicate that it exhibits low acute toxicity when administered at therapeutic doses, suggesting its potential for safe use in pharmacological applications. However, further long-term toxicity studies are required to fully assess its safety profile.

From an environmental perspective, the biodegradability and eco-toxicity of this compound have been studied to ensure its sustainable use. Research findings suggest that it undergoes efficient biodegradation under aerobic conditions, minimizing its impact on aquatic ecosystems.

In conclusion, 2-chloro-N-[2,5-diethoxy-4-(morpholin-4-yl)phenyl]quinoline-4-carboxamide (CAS No: 872110-49-1) is a multifaceted compound with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and biological applications, positions it as a valuable tool for researchers in academia and industry alike.